Cas no 1565929-72-7 (3-Amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one)

3-Amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one structure
1565929-72-7 structure
Product Name:3-Amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one
CAS No:1565929-72-7
MF:C9H14N2O2
MW:182.219662189484
CID:5704988
PubChem ID:104317688
Update Time:2023-10-17

3-Amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • EN300-1107087
    • 1565929-72-7
    • 3-amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one
    • 2(1H)-Pyridinone, 3-amino-1-(3-hydroxybutyl)-
    • 3-Amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one
    • Inchi: 1S/C9H14N2O2/c1-7(12)4-6-11-5-2-3-8(10)9(11)13/h2-3,5,7,12H,4,6,10H2,1H3
    • InChI Key: ZDKSYPLLCSBFHN-UHFFFAOYSA-N
    • SMILES: OC(C)CCN1C=CC=C(C1=O)N

Computed Properties

  • Exact Mass: 182.105527694g/mol
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • Density: 1.178±0.06 g/cm3(Predicted)
  • Boiling Point: 404.7±45.0 °C(Predicted)
  • pka: 14.96±0.20(Predicted)

3-Amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one Pricemore >>

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